Cas no 1314984-20-7 ({4-(1H-imidazol-4-yl)methylphenyl}methanol)

• Product Name: {4-(1H-imidazol-4-yl)methylphenyl}methanol
• CAS No: 1314984-20-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD08668127
• CID: 5238587
• PubChem ID: 55253968
• Update Time: 2026-03-08

{4-(1H-imidazol-4-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-[(1H-imidazol-4-yl)methyl]phenyl}methanol
• [4-(1H-imidazol-5-ylmethyl)phenyl]methanol
• [4-(1H-imidazol-4-ylmethyl)phenyl]methanol
• [4-(1H-IMIDAZOL-4-YLMETHYL)-PHENYL]-METHANOL
• Benzenemethanol, 4-(1H-imidazol-5-ylmethyl)-
• {4-(1H-imidazol-4-yl)methylphenyl}methanol

• MDL： MFCD08668127
• Inchi： 1S/C11H12N2O/c14-7-10-3-1-9(2-4-10)5-11-6-12-8-13-11/h1-4,6,8,14H,5,7H2,(H,12,13)
• InChI Key： GHKFLWUNKQPJNH-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CC1=CN=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on {4-(1H-imidazol-4-yl)methylphenyl}methanol

Recent Advances in the Study of 1314984-20-7 and {4-(1H-imidazol-4-yl)methylphenyl}methanol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1314984-20-7 and the specific product name {4-(1H-imidazol-4-yl)methylphenyl}methanol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in targeting specific biological pathways. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of {4-(1H-imidazol-4-yl)methylphenyl}methanol as a key intermediate in the synthesis of novel pharmacologically active compounds. Its unique structure, featuring an imidazole ring and a hydroxymethyl group, makes it a versatile building block for the development of inhibitors targeting enzymes such as kinases and proteases. The compound's ability to interact with various biological targets has been demonstrated in several in vitro and in vivo studies, suggesting its potential as a lead compound for further optimization.

One of the most notable advancements in this area is the identification of 1314984-20-7 as a potent modulator of a specific signaling pathway involved in inflammatory responses. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding mechanism of this compound to its target protein. The results indicate a high affinity and selectivity, which could pave the way for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

In addition to its therapeutic potential, the synthesis and characterization of {4-(1H-imidazol-4-yl)methylphenyl}methanol have been optimized to improve yield and purity. Recent publications describe innovative synthetic routes that employ green chemistry principles, reducing the environmental impact of the production process. These advancements not only enhance the scalability of the compound but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the continued exploration of 1314984-20-7 and {4-(1H-imidazol-4-yl)methylphenyl}methanol holds promise for uncovering new biological mechanisms and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the investigation of their efficacy in treating a broader range of diseases.